Cas no 24445-13-4 (Ethanone,1-[4-(hydroxymethyl)-1H-pyrrol-3-yl]-)

Ethanone,1-[4-(hydroxymethyl)-1H-pyrrol-3-yl]- structure
24445-13-4 structure
Product Name:Ethanone,1-[4-(hydroxymethyl)-1H-pyrrol-3-yl]-
CAS No:24445-13-4
MF:C7H9NO2
MW:139.151861906052
CID:258491
PubChem ID:100243
Update Time:2025-04-19

Ethanone,1-[4-(hydroxymethyl)-1H-pyrrol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[4-(hydroxymethyl)-1H-pyrrol-3-yl]-
    • 1-(4-(Hydroxymethyl)-1H-pyrrol-3-yl)ethanone
    • 1-(4-hydroxymethyl-pyrrol-3-yl)-ethanone
    • 3-Acetyl-4-hydroxymethylpyrrol
    • 3-Acetyl-4-hydroxymethyl-pyrrol
    • 4-Acetyl-3-hydroxymethylpyrrole
    • AC1L2ODJ
    • CTK8H7897
    • NSC270675
    • Verrucarin E
    • AKOS006347276
    • Ethanone, 1-[4-(hydroxymethyl)-1H-pyrrol-3-yl]-
    • CHEMBL1966107
    • 24445-13-4
    • Ethanone, 1-(4-(hydroxymethyl)-1H-pyrrol-3-yl)-
    • UNII-M8M1G6524E
    • 1-[4-(hydroxymethyl)-1H-pyrrol-3-yl]ethanone
    • Q27283654
    • NCI60_002213
    • M8M1G6524E
    • NSC 270675
    • NSC-270675
    • DTXSID00179205
    • Inchi: 1S/C7H9NO2/c1-5(10)7-3-8-2-6(7)4-9/h2-3,8-9H,4H2,1H3
    • InChI Key: ZCTFIKLDSSVBAL-UHFFFAOYSA-N
    • SMILES: OCC1=CNC=C1C(C)=O

Computed Properties

  • Exact Mass: 139.06337
  • Monoisotopic Mass: 139.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09
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